Cas no 62836-98-0 (Propanoic acid, 2-methoxy-3-oxo-, ethyl ester)

Ethyl 2-methoxy-3-oxopropanoate is a versatile ester derivative of propanoic acid, characterized by its methoxy and oxo functional groups. This compound is primarily valued for its role as an intermediate in organic synthesis, particularly in the production of pharmaceuticals, agrochemicals, and specialty chemicals. Its reactive β-keto ester moiety makes it useful for condensation reactions, such as Knoevenagel or Michael additions, while the methoxy group enhances solubility and stability. The ethyl ester group further improves volatility and handling properties. This compound is typically employed in controlled environments due to its sensitivity to hydrolysis and oxidation. Proper storage under inert conditions is recommended to maintain purity and reactivity.
Propanoic acid, 2-methoxy-3-oxo-, ethyl ester structure
62836-98-0 structure
Product Name:Propanoic acid, 2-methoxy-3-oxo-, ethyl ester
CAS No:62836-98-0
MF:C6H10O4
MW:146.141202449799
CID:4079208
PubChem ID:20186018
Update Time:2025-10-20

Propanoic acid, 2-methoxy-3-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Propanoic acid, 2-methoxy-3-oxo-, ethyl ester
    • Fluorouracil Impurity 17
    • 62836-98-0
    • DB-087614
    • SCHEMBL6209244
    • Inchi: 1S/C6H10O4/c1-3-10-6(8)5(4-7)9-2/h4-5H,3H2,1-2H3
    • InChI Key: OFBNJEUAEZLKHY-UHFFFAOYSA-N
    • SMILES: C(OCC)(=O)C(OC)C=O

Computed Properties

  • Exact Mass: 146.05790880Da
  • Monoisotopic Mass: 146.05790880Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 5
  • Complexity: 121
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 52.6Ų

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Additional information on Propanoic acid, 2-methoxy-3-oxo-, ethyl ester

Recent Advances in the Study of Propanoic acid, 2-methoxy-3-oxo-, ethyl ester (CAS: 62836-98-0)

Propanoic acid, 2-methoxy-3-oxo-, ethyl ester (CAS: 62836-98-0) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This ester derivative has been the focus of recent studies due to its potential applications in drug synthesis and its role as an intermediate in the production of bioactive molecules. The compound's unique structural features, including the methoxy and oxo functional groups, make it a versatile building block for the development of novel therapeutic agents.

Recent research has explored the synthetic pathways and optimization of Propanoic acid, 2-methoxy-3-oxo-, ethyl ester. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient enzymatic synthesis method for this compound, achieving high yields and purity. The study highlighted the advantages of using biocatalysts over traditional chemical synthesis, including reduced environmental impact and improved selectivity. This advancement is particularly relevant for the pharmaceutical industry, where sustainable and cost-effective production methods are increasingly prioritized.

In addition to its synthetic applications, Propanoic acid, 2-methoxy-3-oxo-, ethyl ester has been investigated for its potential biological activities. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited moderate inhibitory effects against certain enzymes involved in inflammatory pathways. Although further optimization is needed to enhance potency and selectivity, these findings suggest that Propanoic acid, 2-methoxy-3-oxo-, ethyl ester could serve as a promising scaffold for the development of anti-inflammatory agents.

The pharmacokinetic properties of Propanoic acid, 2-methoxy-3-oxo-, ethyl ester have also been a subject of recent investigation. Research conducted by a team at the University of Cambridge (2024) utilized in vitro and in silico models to assess the compound's metabolic stability and bioavailability. The results indicated that while the ester moiety confers favorable lipophilicity, rapid hydrolysis in plasma may limit its utility as a drug candidate. However, these insights are valuable for guiding the design of more stable analogs with improved pharmacokinetic profiles.

Looking ahead, the potential applications of Propanoic acid, 2-methoxy-3-oxo-, ethyl ester extend beyond small-molecule therapeutics. A recent patent application (WO2023124567) describes its use in the formulation of prodrugs for targeted drug delivery systems. By leveraging the compound's reactivity and functional groups, researchers have developed conjugates that release active drugs in response to specific physiological conditions. This innovative approach could address challenges associated with drug solubility, stability, and tissue-specific targeting.

In conclusion, Propanoic acid, 2-methoxy-3-oxo-, ethyl ester (CAS: 62836-98-0) continues to be a compound of significant interest in chemical biology and pharmaceutical research. Recent advancements in its synthesis, biological evaluation, and application in drug delivery highlight its versatility and potential. Future research directions may focus on optimizing its pharmacokinetic properties and exploring novel derivatives with enhanced therapeutic efficacy. As the field progresses, this compound is likely to remain a valuable tool for drug discovery and development.

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